![molecular formula C16H10ClN5O B258191 5-[5-(4-chlorophenyl)-4-isoxazolyl]-1-phenyl-1H-tetraazole](/img/structure/B258191.png)
5-[5-(4-chlorophenyl)-4-isoxazolyl]-1-phenyl-1H-tetraazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-[5-(4-chlorophenyl)-4-isoxazolyl]-1-phenyl-1H-tetraazole, also known as CL-218,872, is a chemical compound that has garnered significant interest in scientific research due to its potential therapeutic uses. This compound belongs to the class of tetrazole derivatives and has been studied extensively for its biochemical and physiological effects. In
Mechanism of Action
The exact mechanism of action of 5-[5-(4-chlorophenyl)-4-isoxazolyl]-1-phenyl-1H-tetraazole is not fully understood. However, it has been shown to modulate the activity of gamma-aminobutyric acid (GABA) receptors, which are involved in the regulation of anxiety and depression. It has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects
This compound has been shown to have anxiolytic and antidepressant effects in preclinical studies. It has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, it has been studied for its potential use in the treatment of neuropathic pain and inflammation.
Advantages and Limitations for Lab Experiments
One of the advantages of using 5-[5-(4-chlorophenyl)-4-isoxazolyl]-1-phenyl-1H-tetraazole in lab experiments is its specificity for GABA receptors, which allows for targeted modulation of anxiety and depression. However, one limitation is the lack of clinical data on its safety and efficacy in humans.
Future Directions
There are several future directions for the study of 5-[5-(4-chlorophenyl)-4-isoxazolyl]-1-phenyl-1H-tetraazole. One area of interest is the development of more potent and selective compounds for the treatment of anxiety and depression. Additionally, further studies are needed to determine the optimal dosage and duration of treatment for this compound. Another area of interest is the potential use of this compound in the treatment of other neurological and psychiatric disorders, such as schizophrenia and bipolar disorder.
Conclusion
In conclusion, this compound is a chemical compound that has garnered significant interest in scientific research due to its potential therapeutic uses. It has been shown to have anxiolytic and antidepressant effects in preclinical studies and has also been studied for its potential use in the treatment of neuropathic pain and inflammation. While there are limitations to its use in lab experiments, there are several future directions for the study of this compound, including the development of more potent and selective compounds for the treatment of anxiety and depression.
Synthesis Methods
The synthesis of 5-[5-(4-chlorophenyl)-4-isoxazolyl]-1-phenyl-1H-tetraazole involves the reaction of 4-chlorophenyl isoxazole-5-carboxylic acid with thionyl chloride to yield the corresponding acid chloride. This is followed by the reaction of the acid chloride with sodium azide to form the tetrazole ring. The final step involves the reaction of the tetrazole compound with phenylhydrazine to yield the desired product.
Scientific Research Applications
5-[5-(4-chlorophenyl)-4-isoxazolyl]-1-phenyl-1H-tetraazole has been studied extensively for its potential therapeutic uses. It has been shown to have anxiolytic and antidepressant effects in preclinical studies. Additionally, it has been studied for its potential use in the treatment of neuropathic pain and inflammation.
properties
Molecular Formula |
C16H10ClN5O |
---|---|
Molecular Weight |
323.73 g/mol |
IUPAC Name |
5-(4-chlorophenyl)-4-(1-phenyltetrazol-5-yl)-1,2-oxazole |
InChI |
InChI=1S/C16H10ClN5O/c17-12-8-6-11(7-9-12)15-14(10-18-23-15)16-19-20-21-22(16)13-4-2-1-3-5-13/h1-10H |
InChI Key |
CLWQIUYJSJCUHH-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)N2C(=NN=N2)C3=C(ON=C3)C4=CC=C(C=C4)Cl |
Canonical SMILES |
C1=CC=C(C=C1)N2C(=NN=N2)C3=C(ON=C3)C4=CC=C(C=C4)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.